Cas no 63957-49-3 (1-Butanaminium,N-butyl-N,N-diethyl-, hydroxide (1:1))

• Product Name: 1-Butanaminium,N-butyl-N,N-diethyl-, hydroxide (1:1)
• CAS No: 63957-49-3
• MF: C₁₂H₂₉NO
• MW: 203.364763975143
• CID: 504495
• PubChem ID: 45729
• Update Time: 2025-04-19

1-Butanaminium,N-butyl-N,N-diethyl-, hydroxide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium,N-butyl-N,N-diethyl-, hydroxide (1:1)
• dibutyl(diethyl)azanium,hydroxide
• AMMONIUM, DIETHYLDI-n-BUTYL-, HYDROXIDE
• SCHEMBL3304283
• Diethyldi-n-butylammonium hydroxide
• DTXSID40213798
• 63957-49-3

• Inchi： 1S/C12H28N.H2O/c1-5-9-11-13(7-3,8-4)12-10-6-2;/h5-12H2,1-4H3;1H2/q+1;/p-1
• InChI Key： PZDARDIDPSRLMQ-UHFFFAOYSA-M
• SMILES： [OH-].[N+](CC)(CC)(CCCC)CCCC

Computed Properties

• Exact Mass: 203.22507
• Monoisotopic Mass: 203.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 95.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2

Experimental Properties

• PSA: 30